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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzonitrile

Cat. No.: B1358633 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols and logistical plans for the handling and disposal of

2-Bromo-4-nitrobenzonitrile (CAS No. 34662-35-6). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-4-nitrobenzonitrile is a hazardous substance that requires careful handling to

prevent exposure. The primary hazards include irritation to the skin, eyes, and respiratory

system.[1][2] Ingestion and inhalation may be harmful.[2]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles

meeting EN 166 (EU) or

NIOSH (US) standards.[1][3] A

face shield should be worn

when there is a risk of

splashing.

To protect eyes from splashes

and dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[4][5][6]

To prevent skin contact and

absorption.

Body Protection
A flame-resistant lab coat or

impervious clothing.[3]

To protect skin from accidental

contact.

Respiratory Protection

To be used in a chemical fume

hood.[2][7] If a fume hood is

not available, a NIOSH/MSHA

or European Standard EN 136

approved respirator with an

appropriate cartridge should

be used.[1]

To prevent inhalation of dust

and vapors.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

accidents.

Operational Plan:

Preparation: Before handling, thoroughly read and understand the Safety Data Sheet (SDS).

[2] Ensure an emergency eyewash station and safety shower are readily accessible.

Engineering Controls: All work with 2-Bromo-4-nitrobenzonitrile should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[2][7]

Handling: Avoid contact with skin and eyes.[3] Prevent the formation of dust and aerosols.[3]

Use appropriate tools to handle the solid material and avoid creating dust.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25404~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:37:01~~2-Amino-3-bromo-5-nitrobenzonitrile~~
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.glovesnstuff.com/safety-work-gloves/Industry/nitrile-gloves-for-chemical-handling
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.matrixscientific.com/sds/MxMSDS_102538.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25404~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:37:01~~2-Amino-3-bromo-5-nitrobenzonitrile~~
https://www.matrixscientific.com/sds/MxMSDS_102538.pdf
https://www.benchchem.com/product/b1358633?utm_src=pdf-body
https://www.matrixscientific.com/sds/MxMSDS_102538.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

Keep away from strong oxidizing agents, strong acids, and bases.[2]

First Aid Measures
In the event of exposure, immediate action is crucial.

Table 2: First Aid Procedures

Exposure Route First Aid Instructions

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1] Seek

medical attention if irritation persists.[7]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open.[1][7] Remove

contact lenses if present and easy to do.[1]

Seek immediate medical attention.[1]

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, administer oxygen.[2] If not breathing,

give artificial respiration.[1] Seek medical

attention.[1]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water.[3] Seek immediate medical attention.[1]

Spill and Disposal Plan
Proper containment and disposal of 2-Bromo-4-nitrobenzonitrile are necessary to prevent

environmental contamination and further exposure.

Spill Response:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.
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Personal Protection: Wear the appropriate PPE as outlined in Table 1 before attempting to

clean up the spill.

Containment: For solid spills, carefully sweep up the material to avoid creating dust.

Collection: Place the spilled material into a suitable, labeled, and closed container for

disposal.[3]

Decontamination: Clean the spill area thoroughly.

Disposal Plan:

Waste Classification: 2-Bromo-4-nitrobenzonitrile and any contaminated materials should

be treated as hazardous waste.

Containerization: Store waste in a clearly labeled, sealed, and compatible container.

Disposal Method: Dispose of the waste through a licensed hazardous waste disposal

company.[1][8] Do not allow the chemical to enter drains or sewer systems.[3][8] Follow all

local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the necessary procedural flow for handling and emergency

response.

Caption: Procedural workflow for handling 2-Bromo-4-nitrobenzonitrile.

Caption: Emergency first aid response for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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